Cas no 131623-13-7 (Bergaptol-beta-glucopyranoside)

• Product Name: Bergaptol-beta-glucopyranoside
• CAS No: 131623-13-7
• MF: C₁₇H₁₆O₉
• MW: 364.303545951843
• CID: 185865
• PubChem ID: 125494
• Update Time: 2025-04-19

Bergaptol-beta-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,4-(b-D-glucopyranosyloxy)-
• 4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuro[3,2-g]chromen-7-one
• bergaptol-O-glucopyranoside
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 4-(beta-D-glucopyranosyloxy)-
• 7-oxo-7H-furo[3,2-g]chromen-4-yl beta-D-glucopyranoside
• Bergaptol-O-beta-D-glucopyranoside
• CS-0159389
• 131623-13-7
• Bergaptol-?O-?Glucopyranoside
• Bergaptol O-??-D-glucopyranoside
• AKOS040763460
• HY-N9322
• Bergaptol O-beta-D-glucopyranoside
• A-D-glucopyranoside
• FS-8288
• Bergaptol-beta-glucopyranoside
• DTXSID00157149
• Bergaptol O-
• 4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyfuro(3,2-g)chromen-7-one
• DTXCID9079640
• 4-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}FURO[3,2-G]CHROMEN-7-ONE
• DA-61611

• Inchi： 1S/C17H16O9/c18-6-11-13(20)14(21)15(22)17(25-11)26-16-7-1-2-12(19)24-10(7)5-9-8(16)3-4-23-9/h1-5,11,13-15,17-18,20-22H,6H2/t11-,13-,14+,15-,17+/m1/s1
• InChI Key： CVAHFYWRHVOEBA-AQFIFQLPSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=C2C=CC(=O)OC2=CC2=C1C=CO2

Computed Properties

• Exact Mass: 364.07938
• Monoisotopic Mass: 364.079432
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139
• XLogP3: 0.2

Experimental Properties

• Density: 1.647
• Boiling Point: 690.1°Cat760mmHg
• Flash Point: 371.2°C
• Refractive Index: 1.701
• PSA: 138.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides